![molecular formula C19H18N4O B6026347 5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B6026347.png)
5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one
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Overview
Description
5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one, also known as PVP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PVP is a pyrido[2,3-d]pyrimidin-4(3H)-one derivative that has been synthesized in recent years. This compound has been found to have promising applications in various fields of research, including medicinal chemistry, drug discovery, and neuroscience.
Mechanism of Action
The mechanism of action of 5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that this compound may exert its antitumor activity by inducing apoptosis, a process of programmed cell death. This compound has also been found to inhibit the growth of cancer cells by disrupting the cell cycle and inducing cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. In addition to its antitumor activity, this compound has been shown to have anti-inflammatory and analgesic properties. This compound has also been found to have anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one is its potent antitumor activity. This makes it a potential candidate for the development of new cancer treatments. However, this compound has some limitations for lab experiments. This compound is a complex compound that requires experienced chemists to synthesize. Additionally, the mechanism of action of this compound is not fully understood, which makes it challenging to study.
Future Directions
There are several future directions for the study of 5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One potential direction is the development of new cancer treatments based on this compound. Additionally, further studies are needed to better understand the mechanism of action of this compound. This will help to identify potential targets for the development of new drugs. Finally, studies are needed to determine the safety and toxicity of this compound, which will be essential for the development of new drugs based on this compound.
In conclusion, this compound is a promising compound that has gained significant attention in scientific research. The synthesis of this compound is a complex process that requires experienced chemists to carry out. This compound has been found to have potent antitumor activity and has potential applications in various fields of research. However, further studies are needed to better understand the mechanism of action of this compound and to determine its safety and toxicity.
Synthesis Methods
The synthesis of 5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that includes the reaction of pyrrolidine with 2-bromo-5-(2-phenylvinyl)pyrido[2,3-d]pyrimidin-4(3H)-one. The reaction results in the formation of this compound, which is then purified through column chromatography. The synthesis of this compound is a complex process and requires experienced chemists to carry out.
Scientific Research Applications
5-(2-phenylvinyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been found to have a wide range of scientific research applications. One of the most promising applications of this compound is in the field of medicinal chemistry. This compound has been shown to have potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
5-[(E)-2-phenylethenyl]-2-pyrrolidin-1-yl-3H-pyrido[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O/c24-18-16-15(9-8-14-6-2-1-3-7-14)10-11-20-17(16)21-19(22-18)23-12-4-5-13-23/h1-3,6-11H,4-5,12-13H2,(H,20,21,22,24)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQSWODBKFPTYNK-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC3=NC=CC(=C3C(=O)N2)C=CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)C2=NC3=NC=CC(=C3C(=O)N2)/C=C/C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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